Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate

• IUPAC Name: benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H21FN2O3/c21-17-6-8-18(9-7-17)22-19(24)16-10-12-23(13-11-16)20(25)26-14-15-4-2-1-3-5-15/h1-9,16H,10-14H2,(H,22,24)
• InChI Key: QTSRKXBZXBBWEF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)F)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H21FN2O3 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antituberculosis Activity : Ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, a compound related to Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate, showed promising activity in antituberculosis tests. It was active against Mycobacterium tuberculosis with moderate cytotoxicity, indicating potential for tuberculosis treatment (V. U. Jeankumar et al., 2013).

• Catalyst in Organic Synthesis : In a study exploring the use of Au(I) catalysts for intramolecular hydrofunctionalization of allenes, a benzyl piperidine carboxylate derivative was synthesized. This highlights the role of such compounds in facilitating complex organic synthesis processes (Zhibin Zhang et al., 2006).

• Molecular Configuration Analysis : The benzyl ester of 3-methyl-4-phenyl-4-piperidinecarboxylic acid, related to the compound , was used as an intermediate in the synthesis of Levocabastine. The study aimed at determining the absolute configurations of piperidine moieties, essential for understanding the molecular geometry of certain pharmaceutical compounds (O. Peeters et al., 1994).

• Anti-HIV Activity : Piperidine-4-carboxamide derivatives, related to Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate, have been identified as potent CCR5 antagonists with significant anti-HIV-1 activity. These compounds demonstrated strong inhibition of HIV replication in clinical isolates (S. Imamura et al., 2006).

• Fluorine-18 Labeled Compounds for Medical Imaging : Synthesis of fluorine-18 labeled compounds, including derivatives of piperidine carboxylic acid, has been achieved. These labeled compounds are crucial in the development of imaging agents for medical diagnostics (M. Kilbourn et al., 1990).

• Potential Applications in Dopamine Transporter Inhibition : Studies on benzhydrylic oxygen atom replacements in dopamine transporter-specific ligands have led to the development of N-analogues. These compounds show high potency and selectivity for the dopamine transporter, indicating potential therapeutic applications (A. Dutta et al., 1998).

• Inhibition of Steroid-5alpha-Reductase : N-substituted piperidine-4-(benzylidene-4-carboxylic acids) have been synthesized and evaluated as inhibitors of steroid-5alpha-reductase. These findings suggest potential applications in treating conditions like prostate enlargement (F. Picard et al., 2000).